1-(4-fluorophenyl)-2-{[5-(4-hydroxyphenyl)-1,3,4-oxadiazol-2-yl]thio}ethanone

• IUPAC Name: 1-(4-fluorophenyl)-2-[[5-(4-hydroxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]ethanone
• InChI: InChI=1S/C16H11FN2O3S/c17-12-5-1-10(2-6-12)14(21)9-23-16-19-18-15(22-16)11-3-7-13(20)8-4-11/h1-8,20H,9H2
• InChI Key: LKXRJZBIBABRRZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NN=C(O2)SCC(=O)C3=CC=C(C=C3)F)O
• Molecular Formula: C16H11FN2O3S
• Molecular Weight: 330.3 g/mol

Description

1-(4-fluorophenyl)-2-{[5-(4-hydroxyphenyl)-1,3,4-oxadiazol-2-yl]thio}ethanone, also known as FHOE, is a chemical compound used in scientific research for its potential therapeutic applications. This compound is synthesized using a multi-step process and is known for its ability to modulate various biochemical and physiological processes in the body.

Mechanism of Action

1-(4-fluorophenyl)-2-{[5-(4-hydroxyphenyl)-1,3,4-oxadiazol-2-yl]thio}ethanone exerts its effects through the modulation of various biochemical and physiological processes in the body. It has been shown to inhibit the activity of pro-inflammatory enzymes such as cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS), leading to a reduction in inflammation. 1-(4-fluorophenyl)-2-{[5-(4-hydroxyphenyl)-1,3,4-oxadiazol-2-yl]thio}ethanone also activates the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is involved in the regulation of antioxidant and detoxification enzymes.
Biochemical and Physiological Effects:
1-(4-fluorophenyl)-2-{[5-(4-hydroxyphenyl)-1,3,4-oxadiazol-2-yl]thio}ethanone has been shown to have a number of biochemical and physiological effects in the body. It has been shown to reduce oxidative stress, inflammation, and neuronal cell death in animal models of neurodegenerative diseases. 1-(4-fluorophenyl)-2-{[5-(4-hydroxyphenyl)-1,3,4-oxadiazol-2-yl]thio}ethanone has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(4-fluorophenyl)-2-{[5-(4-hydroxyphenyl)-1,3,4-oxadiazol-2-yl]thio}ethanone in lab experiments is its ability to modulate various biochemical and physiological processes in the body, making it a versatile tool for studying disease mechanisms and potential therapeutic targets. However, one limitation of using 1-(4-fluorophenyl)-2-{[5-(4-hydroxyphenyl)-1,3,4-oxadiazol-2-yl]thio}ethanone is its potential toxicity and side effects, which must be carefully monitored in experimental models.

Future Directions

There are several future directions for research on 1-(4-fluorophenyl)-2-{[5-(4-hydroxyphenyl)-1,3,4-oxadiazol-2-yl]thio}ethanone. One area of interest is the potential use of 1-(4-fluorophenyl)-2-{[5-(4-hydroxyphenyl)-1,3,4-oxadiazol-2-yl]thio}ethanone in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Further research is needed to determine the optimal dosage and administration route for 1-(4-fluorophenyl)-2-{[5-(4-hydroxyphenyl)-1,3,4-oxadiazol-2-yl]thio}ethanone in these conditions. Another area of interest is the potential use of 1-(4-fluorophenyl)-2-{[5-(4-hydroxyphenyl)-1,3,4-oxadiazol-2-yl]thio}ethanone in the treatment of other inflammatory conditions such as arthritis and inflammatory bowel disease. Finally, more research is needed to understand the long-term effects and potential toxicity of 1-(4-fluorophenyl)-2-{[5-(4-hydroxyphenyl)-1,3,4-oxadiazol-2-yl]thio}ethanone in animal models and in humans.

Scientific Research Applications

1-(4-fluorophenyl)-2-{[5-(4-hydroxyphenyl)-1,3,4-oxadiazol-2-yl]thio}ethanone has been extensively studied for its potential therapeutic applications in various diseases and conditions. It has been shown to have anti-inflammatory, antioxidant, and neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.